Cas no 5470-22-4 (4-chloropyridine-2-carboxylic acid)

• Product Name: 4-chloropyridine-2-carboxylic acid
• CAS No: 5470-22-4
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• MDL: MFCD00191400
• CID: 45945
• PubChem ID: 230890
• Update Time: 2025-04-18

4-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloropicolinic acid
• 4-Chloropyridine-2-carboxylic acid
• Methyl 4-chloropyridine-2-carboxylate
• 4-Chloro-2-pyridinecarboxylic Acid
• 4-chloro-2-picolinic acid
• 5-Chloropicolinic acid
• 4-Chloro-pyridine-2-carboxylic acid
• SCHEMBL202448
• 4-chloro picolinic acid
• BB 0218110
• AF-399/40173400
• AB04585
• 4-Chloro-pyridine-2-carboxylic acid, AldrichCPR
• 4-Chloropicolinicacid
• Oprea1_356249
• 4-Chloro-2-carboxypyridine
• AM20070174
• AB00677686-01
• Chloropicolinicacid
• FT-0650467
• 5470-22-4
• NSC26285
• AC-259
• Z57990012
• DTXSID30282514
• 4-chloro-2-pyridine carboxylic acid
• SY003269
• 4-Chloro-2-pyridinecarboxylic acid, AldrichCPR
• 2-PYRIDINECARBOXYLIC ACID, 4-CHLORO-
• AKOS000121758
• F1926-0017
• PS-3662
• A7945
• W-203065
• CS-D1470
• MFCD00191400
• EN300-00872
• NSC-26285
• ALBB-017976
• STK709191
• DB-028837
• 4-chloropyridine-2-carboxylic acid

• MDL： MFCD00191400
• Inchi： 1S/C6H4ClNO2/c7-4-1-2-8-5(3-4)6(9)10/h1-3H,(H,9,10)
• InChI Key： NNMYRMGMVLMQAY-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(=O)O)C=1
• BRN： 115851

Computed Properties

• Exact Mass: 156.99300
• Monoisotopic Mass: 156.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.4700
• Melting Point: 180-188°C
• Boiling Point: 308℃ at 760 mmHg
• Flash Point: 140.1℃
• PSA: 50.19000
• LogP: 1.43320
• Solubility: Not determined

4-chloropyridine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids